![molecular formula C15H13FN4O2S B253818 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide](/img/structure/B253818.png)
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
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Overview
Description
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. This compound belongs to the class of pyrimidine derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the activity of enzymes involved in DNA replication and repair. It has also been suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and reduce inflammation. Additionally, this compound has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide in lab experiments is its high purity and yield. This compound is also relatively easy to synthesize using the method described above. However, one limitation of using this compound in lab experiments is its potential toxicity. It is important to handle this compound with care and take appropriate safety precautions.
Future Directions
There are several future directions for research on 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide. One direction is to further investigate the mechanism of action of this compound and its potential applications in the treatment of cancer and neurodegenerative disorders. Another direction is to explore the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to determine the safety and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide has been achieved using several methods. One of the most commonly used methods involves the reaction of 2-chloro-N-(4-fluorophenyl)acetamide with 5-cyano-6-ethyl-4-oxo-2-thioxo-1,2-dihydropyrimidine in the presence of a base such as potassium carbonate. The reaction yields this compound in high yield and purity.
Scientific Research Applications
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide has been extensively studied for its potential applications in medicine. This compound has been found to possess antitumor, anti-inflammatory, and antimicrobial activities. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has been found to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
Molecular Formula |
C15H13FN4O2S |
---|---|
Molecular Weight |
332.4 g/mol |
IUPAC Name |
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
InChI |
InChI=1S/C15H13FN4O2S/c1-2-12-11(7-17)14(22)20-15(19-12)23-8-13(21)18-10-5-3-9(16)4-6-10/h3-6H,2,8H2,1H3,(H,18,21)(H,19,20,22) |
InChI Key |
MJYQECJQSNIKAE-UHFFFAOYSA-N |
Isomeric SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)F)C#N |
SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)F)C#N |
Canonical SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)F)C#N |
Origin of Product |
United States |
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